![molecular formula C9H17N3O3 B605820 Tert-butyl 3-(2-azidoethoxy)propanoate CAS No. 1374658-85-1](/img/structure/B605820.png)
Tert-butyl 3-(2-azidoethoxy)propanoate
Overview
Description
Azido-PEG1-t-butyl ester is a PEG derivative containing an azide group and a t-butyl ester. The hydrophilic PEG spacer increases solubility in aqueous media. The azide group can react with alkyne, BCN, DBCO via Click Chemistry to yield a stable triazole linkage. The t-butyl protected carboxyl group can be deprotected under acidic conditions.
Scientific Research Applications
Crystal Structure and Conformation
- A study by Kozioł et al. (2001) examined the crystal structure of a related compound, tert-butyl Nalpha-tert-butoxycarbonyl-L-(S-trityl)cysteinate. This L-cysteine derivative, similar in structure to tert-butyl 3-(2-azidoethoxy)propanoate, demonstrated significant insights into the conformation-stabilizing function of weak intermolecular bonding in such compounds (Kozioł et al., 2001).
Encapsulation and Polymerization
- Research by Sondi et al. (2000) explored the encapsulation of nanosilica using tert-butyl acrylate polymer by in situ polymerization. This method, potentially applicable to this compound, showcased advancements in encapsulated inorganic resist technology (Sondi et al., 2000).
Antioxidant Properties
- Perrin and Meyer (2002) discussed the quantification of synthetic phenolic antioxidants, including tert-butyl derivatives, in various food products. Their research could provide insights into the antioxidant capabilities of this compound in similar contexts (Perrin & Meyer, 2002).
Thermal Oxidation Mechanisms
- Zhan et al. (2020) investigated the thermal oxidation mechanism of antioxidants in ester base oils, including compounds structurally related to this compound. Such research is crucial for understanding the behavior of this compound under thermal stress (Zhan et al., 2020).
Enantioselective Synthesis
- Pajouhesh et al. (2000) described the enantioselective synthesis of certain amino acids using tert-butyl derivatives. This process could be relevant to the synthesis of compounds involving this compound (Pajouhesh et al., 2000).
Radical Intermediates in Thermolysis
- Research by Dolenc and Plesničar (1997) on the thermolysis of tert-butylperoxy iodanes highlighted the formation of radical intermediates, which is significant for understanding the reactivity of this compound in similar reactions (Dolenc & Plesničar, 1997).
Organometallic Chemistry Applications
- Patra et al. (2012) synthesized planar chiral carboxylic acid derivatives containing tert-butyl groups. Such syntheses could potentially apply to modifications of this compound in organometallic contexts (Patra et al., 2012).
Safety Evaluation in Food Contact Materials
- A study by Flavourings (2011) assessed the safety of a tert-butyl-based compound in food contact materials, which could be relevant for evaluating the safety of this compound in similar applications (Flavourings, 2011).
Antioxidant-Loaded Nanoparticles
- Huang et al. (2018) loaded mesoporous silica nanoparticles with tert-butyl-based antioxidants. This approach could be adapted for delivering this compound in nanoparticle systems (Huang et al., 2018).
Properties
IUPAC Name |
tert-butyl 3-(2-azidoethoxy)propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N3O3/c1-9(2,3)15-8(13)4-6-14-7-5-11-12-10/h4-7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQLWGRGAPJGNNQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CCOCCN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501190643 | |
Record name | Propanoic acid, 3-(2-azidoethoxy)-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501190643 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1374658-85-1 | |
Record name | Propanoic acid, 3-(2-azidoethoxy)-, 1,1-dimethylethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1374658-85-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Propanoic acid, 3-(2-azidoethoxy)-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501190643 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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